Cas no 1523468-37-2 ((2-chloro-5-methylphenyl)methyl(methyl)amine)

• Product Name: (2-chloro-5-methylphenyl)methyl(methyl)amine
• CAS No: 1523468-37-2
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 6275345
• PubChem ID: 83695377
• Update Time: 2025-06-08

(2-chloro-5-methylphenyl)methyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• (2-chloro-5-methylphenyl)methyl(methyl)amine
• EN300-1983109
• A1-40821
• 1-(2-Chloro-5-methylphenyl)-N-methylmethanamine
• AKOS023429151
• 1523468-37-2
• [(2-chloro-5-methylphenyl)methyl](methyl)amine

• Inchi： 1S/C9H12ClN/c1-7-3-4-9(10)8(5-7)6-11-2/h3-5,11H,6H2,1-2H3
• InChI Key： FQKKQVSHZSIIQG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1CNC

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-chloro-5-methylphenyl)methyl(methyl)amine

Introduction to (2-Chloro-5-methylphenyl)methyl(methyl)amine (CAS No. 1523468-37-2)

(2-Chloro-5-methylphenyl)methyl(methyl)amine, with the CAS number 1523468-37-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinct molecular structure, which includes a chlorinated and methylated phenyl group, a methylamine moiety, and a methyl group attached to the nitrogen atom.

The molecular formula of (2-Chloro-5-methylphenyl)methyl(methyl)amine is C₁₀H₁₄ClN, and its molecular weight is approximately 187.68 g/mol. The compound's structure provides it with a combination of aromatic, aliphatic, and amine functionalities, which contribute to its reactivity and potential utility in various chemical reactions.

In the realm of pharmaceutical research, (2-Chloro-5-methylphenyl)methyl(methyl)amine has been explored for its potential as a lead compound in the development of new drugs. Recent studies have focused on its ability to modulate specific biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the compound's interaction with GPCRs, suggesting its potential as a scaffold for developing novel therapeutics for neurological disorders.

Beyond pharmaceutical applications, (2-Chloro-5-methylphenyl)methyl(methyl)amine has also shown promise in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. Researchers at the University of California, Berkeley, have reported the use of this compound as a building block in the creation of conductive polymers and organic semiconductors. These materials have potential applications in electronics, energy storage, and optoelectronics.

In the context of chemical synthesis, (2-Chloro-5-methylphenyl)methyl(methyl)amine serves as a valuable intermediate for the preparation of more complex molecules. Its reactivity with various electrophiles and nucleophiles allows chemists to introduce additional functional groups or modify existing ones with high selectivity and efficiency. A notable example is its use in the synthesis of chiral compounds through asymmetric catalysis, which is crucial for producing enantiomerically pure pharmaceuticals.

The physical properties of (2-Chloro-5-methylphenyl)methyl(methyl)amine are also noteworthy. It is typically a colorless liquid at room temperature with a boiling point around 160°C under reduced pressure. The compound exhibits good solubility in common organic solvents such as ethanol, methanol, and dichloromethane, making it easy to handle and process in laboratory settings.

Safety considerations are an essential aspect when working with any chemical compound. While (2-Chloro-5-methylphenyl)methyl(methyl)amine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when handling it. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and ensuring proper ventilation to minimize exposure to vapors.

In conclusion, (2-Chloro-5-methylphenyl)methyl(methyl)amine (CAS No. 1523468-37-2) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and reactivity make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.